Cas no 74672-01-8 (1,5-Dichloro-3-methoxy-2-nitrobenzene)

• Product Name: 1,5-Dichloro-3-methoxy-2-nitrobenzene
• CAS No: 74672-01-8
• MF: C₇H₅Cl₂NO₃
• MW: 222.025500059128
• MDL: MFCD28134572
• CID: 2092800
• Update Time: 2025-06-08

1,5-Dichloro-3-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dichloro-3-methoxy-2-nitrobenzene
• 3,5-Dichlor-2-nitroanisol
• 3,5-Dichlor-2-nitro-anisol
• 3,5-dichloro-2-nitro-anisole
• AK162838
• 3,5-Dichloro-2-nitroanisole
• FCH2701423
• AX8294799
• ST24036873
• 1,5-Dichloro-3-methoxy-2-nitro-benzene

• MDL： MFCD28134572
• Inchi： 1S/C7H5Cl2NO3/c1-13-6-3-4(8)2-5(9)7(6)10(11)12/h2-3H,1H3
• InChI Key： YVBJIJGYOHMSQV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1[N+](=O)[O-])OC)Cl

Computed Properties

• Exact Mass: 220.96500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 55

Experimental Properties

• Boiling Point: 322.9±37.0°C at 760 mmHg
• PSA: 55.05000
• LogP: 3.43340

1,5-Dichloro-3-methoxy-2-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,5-Dichloro-3-methoxy-2-nitrobenzene

Recent Advances in the Study of 1,5-Dichloro-3-methoxy-2-nitrobenzene (CAS: 74672-01-8): Applications and Mechanisms

1,5-Dichloro-3-methoxy-2-nitrobenzene (CAS: 74672-01-8) is a nitroaromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, including agrochemicals, pharmaceuticals, and materials science. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

One of the key advancements in the study of 1,5-Dichloro-3-methoxy-2-nitrobenzene is its application in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers utilized a combination of computational modeling and in vitro assays to identify the optimal structural modifications for enhancing antimicrobial efficacy while minimizing cytotoxicity.

In addition to its antimicrobial properties, recent research has highlighted the potential of 1,5-Dichloro-3-methoxy-2-nitrobenzene as a building block for the synthesis of fluorescent probes. A study in ACS Chemical Biology (2024) reported the development of a nitrobenzene-based probe capable of selectively detecting reactive oxygen species (ROS) in live cells. This innovation opens new avenues for studying oxidative stress-related diseases, such as cancer and neurodegenerative disorders, at the molecular level.

The mechanistic insights into the reactivity of 1,5-Dichloro-3-methoxy-2-nitrobenzene have also been a focal point of recent investigations. Quantum chemical calculations and kinetic studies have elucidated the compound's electrophilic aromatic substitution behavior, which is critical for its functionalization in synthetic chemistry. These findings, published in Organic Letters (2023), provide a foundation for designing more efficient and sustainable synthetic routes for nitroaromatic compounds.

Furthermore, environmental and toxicological studies have assessed the biodegradability and ecotoxicological impact of 1,5-Dichloro-3-methoxy-2-nitrobenzene. A 2024 report in Environmental Science & Technology revealed that certain microbial consortia can degrade this compound under aerobic conditions, offering potential solutions for mitigating its environmental persistence. These findings are particularly relevant for industries seeking to adopt greener chemical practices.

In conclusion, the latest research on 1,5-Dichloro-3-methoxy-2-nitrobenzene (CAS: 74672-01-8) underscores its multifaceted applications in chemical biology and pharmaceutical sciences. From antimicrobial agents to fluorescent probes, this compound continues to inspire innovative research. Future studies should focus on optimizing its synthetic accessibility, exploring additional biological activities, and addressing environmental concerns to fully realize its potential in drug discovery and materials science.